Cas no 941994-06-5 (N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 941994-06-5
• MF: C₁₄H₁₂N₄O₅
• MW: 316.268882751465
• CID: 5506290
• Update Time: 2025-05-19

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-5-carboxamide
• N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C14H12N4O5/c1-20-9-5-8(6-10(7-9)21-2)13-17-18-14(22-13)16-12(19)11-3-4-15-23-11/h3-7H,1-2H3,(H,16,18,19)
• InChI Key： XBRXNZOXPSVHAN-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NN=C(C3=CC(OC)=CC(OC)=C3)O2)=O)=CC=N1

Additional information on N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 941994-06-5)

The compound N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 941994-06-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a 1,3,4-oxadiazole ring and a 1,2-oxazole moiety, both of which are known for their diverse pharmacological properties. Researchers are particularly interested in its applications as a scaffold for drug discovery, given its ability to interact with various biological targets.

One of the most searched questions about this compound is: "What are the potential therapeutic applications of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide?" Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, or anticancer properties, making it a promising candidate for further investigation. The presence of the 3,5-dimethoxyphenyl group is particularly noteworthy, as methoxy-substituted aromatic rings are often associated with enhanced bioavailability and target specificity.

In the context of current trends, the demand for novel heterocyclic compounds in drug development has surged, driven by the need for more effective and safer therapeutics. The 1,3,4-oxadiazole ring, a key component of this molecule, is frequently explored in medicinal chemistry due to its stability and ability to mimic peptide bonds. This has led to increased interest in CAS No. 941994-06-5 as a potential lead compound for treating diseases with high unmet medical needs.

Another hot topic is the compound's role in agrochemical innovation. Farmers and researchers alike are searching for "new agrochemicals with lower environmental impact," and this molecule's structural complexity offers opportunities for designing eco-friendly pesticides or herbicides. Its oxadiazole-oxazole hybrid structure could provide unique modes of action against pests or weeds, reducing the risk of resistance development.

The synthesis of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide typically involves multi-step organic reactions, including cyclization and coupling processes. Researchers often inquire about "efficient synthetic routes for CAS No. 941994-06-5," highlighting the need for scalable and cost-effective production methods. Recent advancements in green chemistry have also sparked interest in developing sustainable synthesis protocols for such complex molecules.

From a biochemical perspective, the compound's potential to modulate enzyme activity or protein-protein interactions is a subject of active research. Computational studies and molecular docking simulations are frequently employed to predict its binding affinities with various biological targets, addressing common queries like "how does N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide interact with cellular proteins?" These in silico approaches help prioritize experimental validation and reduce development timelines.

Quality control and analytical characterization of CAS No. 941994-06-5 are critical aspects for researchers and manufacturers. Frequently searched terms include "HPLC methods for purity analysis of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide" and "spectroscopic data interpretation for this compound." Advanced techniques like LC-MS, NMR, and X-ray crystallography are essential for confirming its structural integrity and purity.

The compound's physicochemical properties, including solubility, stability, and partition coefficients, are frequently investigated to assess its drug-likeness. Researchers often look for "ADMET predictions for CAS No. 941994-06-5" to evaluate its absorption, distribution, metabolism, excretion, and toxicity profiles. These parameters are crucial for determining its suitability as a pharmaceutical candidate and guiding formulation development.

In the intellectual property landscape, there is growing interest in "patent status of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide derivatives," as pharmaceutical companies seek to protect novel chemical entities. The compound's structural novelty presents opportunities for developing proprietary analogs with improved therapeutic indices or specific target affinities.

As research progresses, the scientific community continues to explore structure-activity relationships (SAR) of this compound class. Key questions include "how does modification of the dimethoxyphenyl group affect biological activity?" and "what are the optimal substituents for enhancing potency?" Systematic SAR studies are essential for optimizing the molecule's pharmacological profile and minimizing potential side effects.

The future outlook for CAS No. 941994-06-5 appears promising, with potential applications extending beyond human medicine to veterinary pharmaceuticals and crop protection. Its versatile scaffold allows for diverse chemical modifications, addressing the growing demand for "multifunctional heterocyclic compounds" in life sciences. Continued research will undoubtedly uncover new dimensions of this interesting molecule's capabilities and applications.